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Compound of Interest

Compound Name: Nervonyl methane sulfonate

Cat. No.: B15600796 Get Quote

Researchers, scientists, and drug development professionals exploring the therapeutic

potential of Nervonyl Methane Sulfonate will find a conspicuous absence of published

biological data. Despite its defined chemical identity, a comprehensive literature and patent

review reveals no publicly available studies detailing its pharmacological activity, experimental

protocols, or associated signaling pathways. This technical guide summarizes the known

information about this compound and highlights the current void in the scientific literature.

Chemical Identity and Properties
Nervonyl methane sulfonate, identified by the CAS number 51040-60-9, is chemically known

as 15-Tetracosen-1-ol methanesulfonate, (Z)-.[1] It is a methanesulfonate ester of nervonic

acid, a long-chain monounsaturated omega-9 fatty acid. The compound is commercially

available from several chemical suppliers, indicating its use as a research chemical or a

synthetic intermediate.[1][2]

Below is a table summarizing the key chemical identifiers for Nervonyl Methane Sulfonate.
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Property Value

CAS Number 51040-60-9

Chemical Name 15-Tetracosen-1-ol methanesulfonate, (Z)-

Molecular Formula C25H50O3S

Molecular Weight 430.73 g/mol

Synonyms Nervonyl Methane Sulfonate

The Parent Compounds: Nervonic Acid and
Methanesulfonic Acid
While no specific biological data exists for Nervonyl Methane Sulfonate, the individual parent

molecules, nervonic acid and methanesulfonic acid, are well-characterized.

Nervonic Acid (cis-15-Tetracosenoic Acid) is a key component of myelin, the protective sheath

surrounding nerve fibers. It is abundant in the white matter of the brain and is crucial for the

proper functioning of the nervous system. Research has explored the potential of nervonic acid

and its derivatives in the context of demyelinating neurological disorders such as multiple

sclerosis and adrenoleukodystrophy.[3] Patents related to nervonic acid derivatives often focus

on their anti-inflammatory and immunomodulatory effects.[4]

Methanesulfonic Acid is a simple organic sulfonic acid. Its salts and esters, known as

methanesulfonates or mesylates, are commonly used in the pharmaceutical industry. The

methanesulfonate group is often introduced to improve the solubility or stability of a drug

molecule.

Review of Existing Literature and Patents
An exhaustive search of scientific databases and patent libraries for "Nervonyl methane
sulfonate," "15-Tetracosen-1-ol methanesulfonate, (Z)-," and "CAS 51040-60-9" did not yield

any studies detailing the compound's biological activity. The searches included, but were not

limited to, PubMed, Google Scholar, Scopus, and various patent offices.

The absence of published data suggests several possibilities:
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The compound may be a novel therapeutic candidate with research data that is not yet in the

public domain.

It could be an intermediate in the synthesis of other, more complex molecules, and as such,

its biological properties have not been characterized.

Research on this specific derivative may have been conducted but did not yield significant

results, and therefore was not published.

The compound may have been synthesized for non-therapeutic applications.

Conclusion and Future Directions
Currently, there is no publicly available scientific literature to support the creation of an in-depth

technical guide on the biological activity of Nervonyl Methane Sulfonate. The core

requirements of summarizing quantitative data, detailing experimental protocols, and

visualizing signaling pathways cannot be met due to the lack of primary research on this

specific compound.

For researchers interested in this molecule, the logical next steps would involve primary

research to determine its biological effects. Initial studies could focus on:

In vitro screening: Assessing the compound's activity in cell-based assays related to

neurological disorders, inflammation, or other relevant therapeutic areas.

Pharmacokinetic profiling: Determining the absorption, distribution, metabolism, and

excretion (ADME) properties of the compound.

In vivo studies: Evaluating the efficacy and safety of the compound in animal models of

disease.

Until such data becomes available, the therapeutic potential of Nervonyl Methane Sulfonate
remains speculative and is an open area for future investigation. Researchers are encouraged

to report any findings to contribute to the public scientific knowledge base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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